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Compound of Interest

5-(Trifluoromethyl)furan-2-
Compound Name:
carbaldehyde

Cat. No.: B093435

Health and Safety Profile: 5-
(Trtrifluoromethyl)furan-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for 5-(Trifluoromethyl)furan-2-carbaldehyde (CAS No. 17515-80-9). The
information herein is compiled from safety data sheets and chemical supplier information. It is
imperative to note that toxicological data for this specific compound is limited, and therefore,
handling procedures should be based on a cautious approach, considering the potential
hazards of structurally related aldehydes and fluorinated compounds.

Chemical and Physical Properties
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Property Value Reference
CAS Number 17515-80-9 [1]12]
Molecular Formula C6H3F302 [1][2]
Molecular Weight 164.08 g/mol [11[2]
Appearance No data available

Odor No data available

Flash Point No information available [3]

Autoignition Temperature

No information available

[3]

Hazard Identification and Classification

This compound is classified as hazardous. The following table summarizes the GHS hazard

classifications and corresponding statements.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

No data available

Acute Toxicity, Dermal

No data available

Acute Toxicity, Inhalation

No data available

Skin Corrosion/Irritation

No data available

May cause skin irritation.

Serious Eye Damage/Eye

Irritation

No data available

May cause serious eye
irritation.

Specific Target Organ Toxicity -

Single Exposure

No data available

May cause respiratory

irritation.[4]

Precautionary Statements:

e Prevention: Wash face, hands, and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke when using this product. Wear protective gloves/protective clothing/eye
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protection/face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area.[3][5]

e Response: Specific treatment (see supplemental first aid instructions on this label). If skin

irritation occurs: Get medical advice/attention. If eye irritation persists: Get medical

advice/attention.[6]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[3]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Exposure Controls and Personal Protection

Given the limited toxicological data, stringent adherence to personal protective equipment

(PPE) guidelines is essential to minimize exposure.

Control Parameter

Recommended Equipment

Justification & References

Engineering Controls

Use only in a well-ventilated
area, preferably in a chemical

fume hood.

To minimize inhalation of

vapors.[3]

Eye/Face Protection

Wear tightly fitting safety
goggles or a face shield (EN
166).

To protect against splashes

and airborne particles.[7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and a lab

coat or coveralls.

To prevent skin contact.
Solvents can defat the skin,
increasing susceptibility to
irritation and absorption of
chemicals.[7][8]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.

To prevent respiratory tract

irritation.[7]

Handling and Storage
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Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[3]

Avoid formation of dust and aerosols.[4]

Handle in accordance with good industrial hygiene and safety practices.[4]

Wash hands before breaks and at the end of the workday.[4]

Storage Conditions:

o Keep container tightly closed in a dry and well-ventilated place.[3]

e Store in a cool place.[4] Recommended storage temperature is 2-8°C.[1]

o Keep away from strong oxidizing agents, strong bases, and strong acids.[3][9]

First Aid Measures

In the event of exposure, immediate action is crucial. The following table outlines the
recommended first aid procedures.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Get medical attention if

symptoms occur.[3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
persists, call a physician. Take off contaminated

clothing and wash before reuse.[3]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[3]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Call
a physician or poison control center

immediately.[3][6]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

e Specific Hazards Arising from the Chemical: Hazardous combustion products may include

carbon monoxide, carbon dioxide, and hydrogen fluoride.[3]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive

pressure mode, and full protective gear.[3][11]

Toxicological Information

Detailed toxicological studies for 5-(Trifluoromethyl)furan-2-carbaldehyde are not readily

available in the public domain. The following table summarizes the current state of knowledge.
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Toxicological Endpoint

Data

Acute Toxicity

No data available. The chemical, physical, and
toxicological properties have not been

thoroughly investigated.[4]

Skin Corrosion/Irritation

No data available.[4]

Serious Eye Damage/Irritation

No data available.[4]

Respiratory or Skin Sensitization

No data available.[4]

Germ Cell Mutagenicity

No data available.[4]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human

carcinogen by IARC.[4]

Reproductive Toxicity

No data available.[4]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[4]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available.[4]

Aspiration Hazard

No data available.[4]

Experimental Protocols

As no specific experimental safety studies for 5-(Trifluoromethyl)furan-2-carbaldehyde were

found, this section outlines general methodologies for key toxicological assays that would be

relevant for a comprehensive safety assessment of this compound.

1. Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method)

¢ Principle: A stepwise procedure with a limited number of animals of a single sex per step.

The outcome of each step determines the next step, allowing for classification of the

substance's toxicity.

e Methodology:
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o Fasted animals (typically rats) are administered the test substance by oral gavage.

o Animals are observed for mortality, clinical signs, and body weight changes for at least 14
days.

o Anecropsy is performed on all animals at the end of the observation period.

o The procedure is repeated in additional steps with higher or lower doses depending on the
observed mortality, until a definitive classification can be made.

2. In Vitro Skin Irritation (OECD TG 439: Reconstructed Human Epidermis Test Method)

e Principle: This test evaluates the potential of a substance to cause skin irritation by
assessing its effect on a reconstructed human epidermis model.

o Methodology:

[e]

The test substance is applied topically to the surface of the reconstructed human
epidermis tissue.

o After a defined exposure period, the substance is removed by washing.

o The viability of the tissue is determined, typically using an MTT assay, which measures
mitochondrial activity.

o A substance is classified as an irritant if the tissue viability is below a certain threshold
compared to a negative control.

3. Ames Test for Bacterial Mutagenicity (OECD TG 471)

e Principle: This test uses strains of Salmonella typhimurium and Escherichia coli with
mutations in genes involved in histidine or tryptophan synthesis, respectively. It assesses the
ability of a substance to induce reverse mutations.

e Methodology:

o The test substance, with and without an external metabolic activation system (S9 mix), is
incubated with the bacterial strains.
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o The mixture is plated on a minimal agar medium.

o After incubation, the number of revertant colonies (colonies that have undergone a reverse
mutation and can now synthesize the required amino acid) is counted.

o A substance is considered mutagenic if it causes a dose-dependent and reproducible
increase in the number of revertant colonies.

Visualizations
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Workflow for Accidental Exposure to 5-(Trifluoromethyl)furan-2-carbaldehyde

Exposure Event

Remove from Exposure Source

Assess Exposure Route

Inhalation /'Skin Eye Ingestion

Inhalation Skin Contact Eye Contact Ingestion

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency response workflow following accidental exposure.
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This guide is intended for informational purposes only and should not be a substitute for a
thorough review of the safety data sheet and adherence to all institutional safety protocols.
Given the lack of comprehensive toxicological data, all work with 5-(Trifluoromethyl)furan-2-
carbaldehyde should be conducted with the utmost care and appropriate engineering controls
and personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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